Cas no 88578-07-8 (Imoxiterol)

• Product Name: Imoxiterol
• CAS No: 88578-07-8
• MF: C₂₀H₂₅N₃O₃
• MW: 355.43080496788
• CID: 724270
• PubChem ID: 65665
• Update Time: 2025-07-16

Imoxiterol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[[[3-(1H-benzimidazol-1-yl)-1-methylpropyl]amino]methyl]-4-hydroxy-3-methoxy-
• 4-[2-[4-(benzimidazol-1-yl)butan-2-ylamino]-1-hydroxyethyl]-2-methoxyphenol
• Imoxiterol
• α-[[[3-(1H-Benzimidazol-1-yl)-1-methylpropyl]amino]methyl]-4-hydroxy-3-methoxybenzenemethanol (ACI)
• 2-(3-(1-Benzimidazolyl)-1-methylpropylamino)-1-(4-hydroxy-3-methoxyphenyl)ethanol
• CHEMBL2104918
• BENZENEMETHANOL, .ALPHA.-(((3-(1H-BENZIMIDAZOL-1-YL)-1-METHYLPROPYL)AMINO)METHYL)-4-HYDROXY-3-METHOXY-
• L007875
• AKOS040741875
• 88578-07-8
• HY-101585
• UR4924C6G2
• Imoxiterol [INN]
• MS-25562
• SCHEMBL249468
• Q27291216
• 4-(2-{[4-(1H-benzimidazol-1-yl)butan-2-yl]amino}-1-hydroxyethyl)-2-methoxyphenol
• DA-54291
• G12785
• RP 58802B
• Imoxiterolum
• alpha-(((3-(1-Benzimidazolyl)-1-methylpropyl)amino)methyl)vanillyl alcohol
• .ALPHA.-(((3-(1-BENZIMIDAZOLYL)-1-METHYLPROPYL)AMINO)METHYL)VANILLYL ALCOHOL
• DTXSID50869008
• NS00123777
• CS-6651
• Imoxiterolum [Latin]
• UNII-UR4924C6G2

• Inchi： 1S/C20H25N3O3/c1-14(9-10-23-13-22-16-5-3-4-6-17(16)23)21-12-19(25)15-7-8-18(24)20(11-15)26-2/h3-8,11,13-14,19,21,24-25H,9-10,12H2,1-2H3
• InChI Key： NKKPVWPMPWLEMY-UHFFFAOYSA-N
• SMILES： OC1C(OC)=CC(C(CNC(CCN2C3C(=CC=CC=3)N=C2)C)O)=CC=1

Computed Properties

• Exact Mass: 355.189592
• Monoisotopic Mass: 355.189592
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 79.5

Experimental Properties

• Density: 1.23
• Boiling Point: 590.3°C at 760 mmHg
• Flash Point: 310.8°C
• Refractive Index: 1.608

Imoxiterol Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Imoxiterol

Introduction to Imoxiterol (CAS No. 88578-07-8)

Imoxiterol, with the CAS number 88578-07-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is known for its potential therapeutic applications, particularly in the treatment of respiratory disorders and other conditions. The chemical structure of Imoxiterol is characterized by its unique molecular framework, which contributes to its pharmacological properties and biological activity.

The molecular formula of Imoxiterol is C₁₆H₁₉N₃O₃, and its molecular weight is approximately 293.34 g/mol. The compound is a white to off-white crystalline solid, soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These physical properties make it suitable for various pharmaceutical formulations, including oral and inhalation delivery systems.

Imoxiterol has been extensively studied for its bronchodilatory effects, which are mediated through the activation of β₂-adrenergic receptors in the airways. This mechanism of action makes it a potential candidate for the treatment of asthma and chronic obstructive pulmonary disease (COPD). Recent research has also explored its anti-inflammatory properties, which could further enhance its therapeutic profile in respiratory conditions.

In preclinical studies, Imoxiterol has demonstrated significant bronchodilatory activity in animal models of asthma and COPD. These studies have shown that it can effectively relax smooth muscle in the airways, leading to improved lung function and reduced symptoms of respiratory distress. Additionally, Imoxiterol has been found to have a favorable safety profile, with minimal side effects observed at therapeutic doses.

Clinical trials are currently underway to evaluate the efficacy and safety of Imoxiterol in human subjects. Early results from phase II trials have been promising, with patients showing improved lung function and reduced frequency of exacerbations. These findings have generated considerable interest among researchers and clinicians, who are optimistic about the potential of Imoxiterol as a new treatment option for respiratory diseases.

Beyond its primary use in respiratory disorders, Imoxiterol has also shown potential in other therapeutic areas. For example, recent studies have explored its use in the treatment of allergic rhinitis and other allergic conditions. The compound's ability to modulate immune responses and reduce inflammation may make it a valuable addition to existing treatment regimens.

The development of Imoxiterol-based formulations is an active area of research, with several pharmaceutical companies investing in its clinical development. Formulations under investigation include oral tablets, inhalation powders, and nebulized solutions. These different delivery methods aim to optimize the bioavailability and therapeutic efficacy of the compound while minimizing side effects.

In addition to its therapeutic applications, Imoxiterol has also been studied for its potential as a research tool. Its selective activation of β₂-adrenergic receptors makes it a useful compound for investigating the role of these receptors in various physiological processes. This has led to its use in basic research studies aimed at understanding the mechanisms underlying respiratory diseases and developing new therapeutic strategies.

The future prospects for Imoxiterol are promising, with ongoing research continuing to uncover new insights into its pharmacological properties and potential applications. As more data from clinical trials become available, it is likely that we will see increased interest in this compound from both the scientific community and the pharmaceutical industry.

In conclusion, Imoxiterol (CAS No. 88578-07-8) is a promising compound with significant potential in the treatment of respiratory disorders and other conditions. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development and clinical application. As research continues to advance our understanding of this compound, it is expected to play an increasingly important role in the field of medicinal chemistry and pharmacology.